1-(4-Nitrophenyl)-4-piperidinyl 4-methoxybenzenecarboxylate
Description
1-(4-Nitrophenyl)-4-piperidinyl 4-methoxybenzenecarboxylate is a useful research compound. Its molecular formula is C19H20N2O5 and its molecular weight is 356.378. The purity is usually 95%.
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Scientific Research Applications
Electron-Transfer Kinetics
The electron-transfer kinetics of nitroxide derivatives, including compounds related to 1-(4-Nitrophenyl)-4-piperidinyl 4-methoxybenzenecarboxylate, have been investigated for their potential as high power-rate electrode-active materials. These materials are significant in electrochemical applications due to their fast electron-transfer process (Suga et al., 2004).
Photoreagents for Protein Crosslinking
4-Nitrophenyl ethers, chemically related to this compound, have been proposed as effective photoreagents for protein crosslinking and affinity labeling. These compounds are inactive in the dark but react quantitatively with amines upon irradiation, making them useful in biological and biochemical studies (Jelenc et al., 1978).
Polymerization Initiators
N-Phenylalkoxyamine compounds, which are structurally related to this compound, have been evaluated as initiators for nitroxide-mediated polymerization (NMP). These compounds are particularly promising in controlling the polymerization of methyl methacrylate (MMA) and styrene, which is crucial in the field of polymer chemistry (Greene & Grubbs, 2010).
Kinetics of SNAr Reactions
Kinetic studies of SNAr reactions involving compounds similar to this compound have provided insights into the nature of cyclic transition states. These studies are significant for understanding reaction mechanisms in organic chemistry (Um et al., 2014).
Synthesis of Biologically Active Compounds
3-Morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one, a derivative of this compound, is an important intermediate in the synthesis of various biologically active compounds. Its synthesis and application in the development of anticancer drugs are of significant interest in pharmaceutical research (Wang et al., 2016).
Properties
IUPAC Name |
[1-(4-nitrophenyl)piperidin-4-yl] 4-methoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O5/c1-25-17-8-2-14(3-9-17)19(22)26-18-10-12-20(13-11-18)15-4-6-16(7-5-15)21(23)24/h2-9,18H,10-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDXMIKPZUHGBDU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)OC2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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